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Compound of Interest

Compound Name: 2-Bromo-6-fluorobenzaldehyde

Cat. No.: B104081

For Researchers, Scientists, and Drug Development Professionals

The safe handling and disposal of chemical reagents are paramount in a laboratory setting.
This guide provides essential safety and logistical information for the proper disposal of 2-
Bromo-6-fluorobenzaldehyde, ensuring the protection of personnel and the environment.

Key Safety and Physical Data

Below is a summary of the key quantitative data for 2-Bromo-6-fluorobenzaldehyde.
Adherence to these parameters is critical for safe handling.

Property Value
Melting Point 43-47 °C
Flash Point > 110 °C (> 230 °F) - closed cup

Acute Toxicity 4 (Oral), Skin Irritation 2, Eye
GHS Hazard Classifications Irritation 2, Specific Target Organ Toxicity -

Single Exposure 3 (Respiratory system)[1][2]

Disposal Protocol

Proper disposal of 2-Bromo-6-fluorobenzaldehyde must be carried out in accordance with
institutional guidelines and local regulations. The following is a general step-by-step procedure.
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1

. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing the appropriate PPE to minimize exposure risks.

2.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.

Skin Protection: Wear chemically impermeable gloves and protective clothing. Fire/flame
resistant clothing is also recommended.

Respiratory Protection: Use only in a well-ventilated area. If exposure limits are at risk of
being exceeded or if irritation is experienced, a full-face respirator should be used.

Spill Management and Collection: In the event of a spill, follow these procedures to safely

contain and collect the material.

3.

Ventilation and Ignition Sources: Ensure the area is well-ventilated. Remove all sources of
ignition and use spark-proof tools and explosion-proof equipment.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains or waterways.[3][4]

Collection: For solid material, sweep up and avoid generating dust.[1] Where practical, use
vacuum equipment for collection. Place the collected material into a suitable, closed, and
properly labeled container for disposal.[1][3]

Waste Disposal: The final disposal of 2-Bromo-6-fluorobenzaldehyde and its contaminated

packaging must be handled by licensed professionals.

Chemical Waste: The material should be disposed of at a licensed chemical destruction plant
or through controlled incineration with flue gas scrubbing.[3] Do not discharge into sewer
systems.[3]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent).[3] The rinsed
packaging can then be offered for recycling or reconditioning. Alternatively, puncture the
packaging to render it unusable for other purposes and dispose of it in a sanitary landfill.
Combustible packaging materials may be disposed of via controlled incineration with flue gas
scrubbing.[3]
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-6-
fluorobenzaldehyde.
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Start: Need to Dispose of
2-Bromo-6-fluorobenzaldehyde

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Assess Situation
(Spill or Unused Material)

Spill Cleanup Procedure Unused Material Disposal

Contain Spill & Remove
Ignition Sources

Package and Label
Unused Material Securely

Collect Material into
Labeled Waste Container

Step 3: Arrange for Professional Disposal
(Licensed Waste Handler)

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Bromo-6-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b104081?utm_src=pdf-custom-synthesis
https://downloads.ossila.com/msds/2-bromo-6-fluorobenzaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-fluorobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-fluorobenzaldehyde
https://www.chemicalbook.com/msds/2-bromo-6-fluorobenzaldehyde-oxime.pdf
https://aksci.com/sds/3948DP_SDS.pdf
https://www.benchchem.com/product/b104081#2-bromo-6-fluorobenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b104081#2-bromo-6-fluorobenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b104081#2-bromo-6-fluorobenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b104081#2-bromo-6-fluorobenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104081?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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